Cas no 937640-04-5 (3-methyl-3-(thiophen-2-yl)butanoic acid)

3-methyl-3-(thiophen-2-yl)butanoic acid structure
937640-04-5 structure
Product Name:3-methyl-3-(thiophen-2-yl)butanoic acid
CAS No:937640-04-5
MF:C9H12O2S
MW:184.255381584167
CID:3155687
PubChem ID:28743108
Update Time:2025-09-22

3-methyl-3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-(thiophen-2-yl)butanoic acid
    • 3-methyl-3-(thiophen-2-yl)butanoicacid
    • 3-methyl-3-thiophen-2-ylbutanoic acid
    • AKOS000320319
    • 937640-04-5
    • EN300-74316
    • Z336081084
    • CS-0259875
    • MMB64004
    • Inchi: 1S/C9H12O2S/c1-9(2,6-8(10)11)7-4-3-5-12-7/h3-5H,6H2,1-2H3,(H,10,11)
    • InChI Key: GYQSAQFVAGSXDW-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C)(C)CC(=O)O

Computed Properties

  • Exact Mass: 184.05580079Da
  • Monoisotopic Mass: 184.05580079Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 65.5Ų

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